Cas no 1156295-56-5 (3-(2-chlorophenyl)cyclobutan-1-amine)

3-(2-Chlorophenyl)cyclobutan-1-amine is a cyclobutane derivative featuring a chlorophenyl substituent at the 3-position and an amine functional group at the 1-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of pharmacologically active molecules. Its rigid cyclobutane ring structure contributes to conformational constraints, making it useful in medicinal chemistry for probing structure-activity relationships. The presence of the 2-chlorophenyl group enhances its potential as a building block for bioactive compounds, including CNS-targeting agents. The amine functionality allows for further derivatization, enabling the synthesis of amides, sulfonamides, or other nitrogen-containing derivatives. Its well-defined stereochemistry and synthetic versatility make it a practical choice for research applications.

3-(2-chlorophenyl)cyclobutan-1-amine structure

1156295-56-5 structure

Product Name:3-(2-chlorophenyl)cyclobutan-1-amine

CAS No:1156295-56-5

MF:C₁₀H₁₂ClN

MW:181.661981582642

CID:5205981

PubChem ID:43632381

Update Time:2026-03-06

3-(2-chlorophenyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

- (1R,3r)-3-(2-chlorophenyl)cyclobutan-1-amine
- 3-(2-chlorophenyl)cyclobutan-1-amine
- Cyclobutanamine, 3-(2-chlorophenyl)-
- Inchi： 1S/C10H12ClN/c11-10-4-2-1-3-9(10)7-5-8(12)6-7/h1-4,7-8H,5-6,12H2
- InChI Key： SSRHWVLCHOELCJ-UHFFFAOYSA-N
- SMILES： ClC1C=CC=CC=1C1CC(C1)N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 154
XLogP3: 2.2
Topological Polar Surface Area: 26

3-(2-chlorophenyl)cyclobutan-1-amine Pricemore >>

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